N-methyl-6-morpholin-4-yl-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]pyrimidin-4-amine

• IUPAC Name: N-methyl-6-morpholin-4-yl-N-[2-(oxan-2-yl)ethyl]pyrimidin-4-amine
• InChI: InChI=1S/C16H26N4O2/c1-19(6-5-14-4-2-3-9-22-14)15-12-16(18-13-17-15)20-7-10-21-11-8-20/h12-14H,2-11H2,1H3
• InChI Key: HEBWFKSDQJKCIO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1CCCCO1)C2=NC=NC(=C2)N3CCOCC3
• Molecular Formula: C16H26N4O2
• Molecular Weight: 306.40 g/mol

Description

N-methyl-6-morpholin-4-yl-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]pyrimidin-4-amine is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and has shown promise in a number of different research applications.

Mechanism of Action

The mechanism of action of N-methyl-6-morpholin-4-yl-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]pyrimidin-4-amine involves binding to specific target molecules and altering their activity. This can lead to changes in cellular signaling pathways and ultimately affect a wide range of biochemical and physiological processes.
Biochemical and Physiological Effects:
N-methyl-6-morpholin-4-yl-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]pyrimidin-4-amine has been shown to have a number of different biochemical and physiological effects. These include changes in cellular signaling pathways, alterations in gene expression, and modulation of protein-protein interactions.

Advantages and Limitations for Lab Experiments

N-methyl-6-morpholin-4-yl-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]pyrimidin-4-amine has a number of advantages for use in lab experiments. These include its ability to selectively target specific molecules and alter their activity, as well as its versatility for use in a variety of different research applications. However, there are also limitations to its use, including the need for careful control and monitoring of the synthesis process and potential toxicity concerns.

Future Directions

There are a number of different future directions for research involving N-methyl-6-morpholin-4-yl-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]pyrimidin-4-amine. These include further studies on its mechanism of action and potential applications in the study of protein-protein interactions, as well as investigations into its potential use in drug development and other areas of scientific research. Additionally, there may be opportunities to explore the use of this compound in combination with other molecules or compounds to enhance its effectiveness and broaden its potential applications.

Scientific Research Applications

N-methyl-6-morpholin-4-yl-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]pyrimidin-4-amine has been studied for its potential use in a number of different scientific research applications. One area of interest is in the study of protein-protein interactions, as this compound has been shown to be effective in disrupting these interactions and altering cellular signaling pathways.